(E)-N-(4-ethoxy-2-nitrophenyl)-3-(4-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-(4-ethoxy-2-nitrophenyl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H15N3O6/c1-2-26-14-8-9-15(16(11-14)20(24)25)18-17(21)10-5-12-3-6-13(7-4-12)19(22)23/h3-11H,2H2,1H3,(H,18,21)/b10-5+
• InChI Key: FPQVQOYBCHARGR-BJMVGYQFSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Isomeric SMILES: CCOC1=CC(=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C17H15N3O6
• Molecular Weight: 357.32 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and reactivity with other substances.

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

This involves understanding the toxicity, flammability, environmental impact, and safe handling procedures of the compound.

Future Directions

This involves predicting or suggesting further studies that could be done with the compound. This could be new synthetic routes, new reactions, potential applications, or investigating its properties in more detail.